![molecular formula C17H20N4O2S B2755332 5-((4-Hydroxypiperidin-1-yl)(p-tolyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol CAS No. 868219-41-4](/img/structure/B2755332.png)
5-((4-Hydroxypiperidin-1-yl)(p-tolyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol
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Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been described in the literature . A series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis . The synthesis involved the reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido .Scientific Research Applications
Antimicrobial Activity
The thiazolo[3,2-b][1,2,4]triazole moiety is known for its antimicrobial properties. Compounds with this structure have been synthesized and shown to exhibit a broad spectrum of biological activities, including antimicrobial efficacy . This suggests that our compound of interest could be explored for its potential use in developing new antimicrobial agents that could be effective against resistant strains of bacteria and other pathogens.
Anticancer Research
Thiadiazoles, a core structure related to our compound, have been identified as having anticancer properties . This indicates that the compound could be investigated for its anticancer activities, potentially leading to the development of new chemotherapeutic agents.
Antioxidant Properties
Compounds containing the thiadiazole ring have also been associated with antioxidant activities . This property is crucial in the prevention of oxidative stress-related diseases, suggesting that our compound could be valuable in research focused on combating oxidative damage in biological systems.
Neurodegenerative Disease Treatment
The presence of a hydroxypiperidin moiety in the compound’s structure is noteworthy, as similar structures have been studied for their role in acetylcholinesterase inhibition , which is significant in the treatment of Alzheimer’s disease . This application could be pivotal in the development of new drugs for neurodegenerative conditions.
Antihypertensive Agents
Thiazoles have been utilized in the development of antihypertensive drugs . The compound could be researched for its potential effects on blood pressure regulation, contributing to the field of cardiovascular medicine.
Anti-Inflammatory and Analgesic Research
The structural analogs of our compound have shown anti-inflammatory and analgesic effects . This suggests possible applications in the study and development of new anti-inflammatory and pain-relief medications.
Antifungal and Antiviral Studies
The thiazole and triazole components are often explored for their antifungal and antiviral activities . Research into our compound could lead to novel treatments for fungal infections and viral diseases, including those caused by emerging pathogens.
Macrophage Activation
Compounds with triazolopyrimidine structures have been noted for their ability to activate macrophages . This is significant in immunological research, where our compound could be used to study immune responses and develop therapies that enhance the body’s natural defense mechanisms.
Mechanism of Action
Target of Action
It contains a4-Hydroxypiperidine core , which has been found to be a potent antagonist of the human H(3) receptor . This suggests that the compound may interact with similar receptors or pathways.
Mode of Action
Compounds with a similar structure have been found to bind with high affinity to multiple receptors , suggesting that this compound may also interact with its targets in a similar manner.
Biochemical Pathways
It’s known that indole derivatives, which share some structural similarities with this compound, can affect a wide range of biological activities . These include antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Pharmacokinetics
The presence of the 4-hydroxypiperidine core and the potential for the compound to be metabolized into active metabolites suggest that it may have significant bioavailability.
Result of Action
Based on the wide range of biological activities associated with indole derivatives , it can be inferred that this compound may have diverse effects at the molecular and cellular level.
properties
IUPAC Name |
5-[(4-hydroxypiperidin-1-yl)-(4-methylphenyl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N4O2S/c1-11-2-4-12(5-3-11)14(20-8-6-13(22)7-9-20)15-16(23)21-17(24-15)18-10-19-21/h2-5,10,13-14,22-23H,6-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ANXSVMJRQORGFT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(C2=C(N3C(=NC=N3)S2)O)N4CCC(CC4)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-((4-Hydroxypiperidin-1-yl)(p-tolyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol |
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